Cas no 910212-91-8 (Millettilone A)
Millettilone A structure
Product Name:Millettilone A
CAS No:910212-91-8
MF:C17H16O6
MW:316.305345535278
CID:6708563
Update Time:2024-03-02
Millettilone A Chemical and Physical Properties
Names and Identifiers
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- (-)-Millettilone A
- Millettilone A
-
- Inchi: 1S/C17H16O6/c1-21-16-7-13(19)11(6-14(16)20)12-8-23-15-5-9(18)3-4-10(15)17(12)22-2/h3-7,12,17-18H,8H2,1-2H3
- InChI Key: TUBLDJSCSBSNBP-UHFFFAOYSA-N
- SMILES: COC1C2C(=CC(=CC=2)O)OCC1C1C(=O)C=C(OC)C(=O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- XLogP3: 0.214
Millettilone A Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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